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Compound of Interest |

Compound Name: Boc-2,4-Dinitro-D-phenylalanine
CAS No.: 1212864-47-5
Cat. No.: B1372723
Get Quote
. J

A Note on the Subject Compound: Initial research for "Boc-2,4-Dinitro-D-phenylalanine” did
not yield specific data for this exact di-nitro substituted compound. This suggests it may be a
novel or less-common derivative. Therefore, this guide will focus on a closely related and well-
documented analogue, Boc-4-nitro-D-phenylalanine, to provide a comprehensive and
scientifically grounded resource. The principles of synthesis, characterization, and application
discussed herein are largely translatable to other substituted phenylalanine derivatives.

Introduction: The Role of Modified Amino Acids in
Peptide Science

In the landscape of drug discovery and peptide chemistry, the use of non-canonical amino
acids is a cornerstone of innovation. These modified building blocks, such as Boc-4-nitro-D-
phenylalanine, are instrumental in designing peptides with enhanced stability, novel biological
activity, and tailored pharmacological profiles. The introduction of a nitro group onto the phenyl
ring of D-phenylalanine, combined with the use of the tert-butyloxycarbonyl (Boc) protecting
group, provides a versatile tool for researchers. This guide offers a detailed exploration of the
molecular structure, properties, synthesis, and applications of Boc-4-nitro-D-phenylalanine,
serving as a technical resource for scientists in peptide synthesis and medicinal chemistry.
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Molecular Structure and Physicochemical
Properties

The foundational characteristics of any chemical entity are its structure and physical properties.
These data points are critical for everything from reaction planning to analytical method
development.

Molecular Identity and Weight

Boc-4-nitro-D-phenylalanine is a derivative of the non-proteinogenic amino acid D-
phenylalanine. The key modifications are the addition of a nitro group (-NO2) at the para (4-
position) of the phenyl ring and the protection of the alpha-amino group with a tert-
butyloxycarbonyl (Boc) group.

Property Value Source
Molecular Formula C14H18N206 [1]
Molecular Weight 310.3 g/mol [1]

CAS Number 61280-75-9 [1][2]

N-Boc-4-nitro-D-phenylalanine,
Synonyms [1]
Boc-D-Phe(4-NO2)-OH

Appearance White to off-white powder/solid  [3][4]

For comparison, the parent compound, Boc-D-phenylalanine, has a molecular formula of
C14H19NO4 and a molecular weight of 265.30 g/mol .[5][6] The addition of the nitro group and
removal of one hydrogen atom accounts for the difference in mass.

Structural Representation

The three-dimensional conformation of this molecule is key to its utility in peptide synthesis,
influencing how it fits into growing peptide chains and interacts with coupling reagents.

Caption: 2D structure of Boc-4-nitro-D-phenylalanine.
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Synthesis and Purification

The synthesis of Boc-protected amino acids is a well-established procedure in organic
chemistry, critical for preparing building blocks for peptide synthesis.

The Boc Protection Strategy

The tert-butyloxycarbonyl (Boc) group is a widely used protecting group for the alpha-amino
moiety of amino acids in peptide synthesis.[7] Its primary function is to prevent the nucleophilic
amine from participating in unwanted side reactions during the carboxyl group activation and
amide bond formation steps. The Boc group is stable under basic and nucleophilic conditions
but is readily cleaved by strong acids, such as trifluoroacetic acid (TFA), which allows for
orthogonal protection strategies in complex syntheses.[3][9]

General Protocol for N-Boc Protection of D-
Phenylalanine Derivatives

This protocol is a generalized procedure based on common methods for Boc protection of
amino acids.[7][10][11]

Materials:

4-nitro-D-phenylalanine

» Di-tert-butyl dicarbonate (Bocz0)

e 1,4-Dioxane or tert-butyl alcohol

e 1N Sodium Hydroxide (NaOH)

o Ethyl acetate

e Saturated aqueous sodium bicarbonate (NaHCOs)

e Potassium hydrogen sulfate (KHSOa4) solution

e Pentane or Hexane
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« Silica gel for column chromatography
Procedure:

o Dissolution: Dissolve 4-nitro-D-phenylalanine in a mixture of 1,4-dioxane (or t-butanol) and
1N NaOH solution in a round-bottom flask. Stir vigorously in an ice bath.[10]

o Addition of Boc Anhydride: Slowly add di-tert-butyl dicarbonate (Boc20), dissolved in a small
amount of the reaction solvent, to the stirring solution. The reaction is typically allowed to
proceed for several hours or overnight at room temperature.[7]

e Work-up: Once the reaction is complete (monitored by TLC), concentrate the mixture under
reduced pressure to remove the organic solvent.

o Extraction: Dilute the remaining aqueous solution with water and perform a wash with a
nonpolar solvent like pentane or ethyl ether to remove unreacted Boc20 and other impurities.

[7]

 Acidification: Cool the aqueous layer in an ice bath and carefully acidify to a pH of 1-2 by
adding a cold solution of potassium hydrogen sulfate.[7] This step protonates the
carboxylate, causing the Boc-protected amino acid to precipitate or become extractable into
an organic solvent.

e Product Extraction: Extract the acidified aqueous layer multiple times with ethyl acetate.
Combine the organic layers.

e Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate,
filter, and evaporate the solvent under reduced pressure to yield the crude product.

 Purification: The crude product can be further purified by silica gel column chromatography
or recrystallization to obtain pure Boc-4-nitro-D-phenylalanine.[10]

Caption: Workflow for the synthesis of Boc-4-nitro-D-phenylalanine.

Applications in Research and Development

The unique properties of Boc-4-nitro-D-phenylalanine make it a valuable reagent in several
areas of scientific research.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.derpharmachemica.com/pharma-chemica/synthesis-and-characterization-of-a-new-peptide-analogue2aminon2aminoethyl3phenylpropionamide.pdf
https://orgsyn.org/demo.aspx?prep=CV7P0070
https://orgsyn.org/demo.aspx?prep=CV7P0070
https://orgsyn.org/demo.aspx?prep=CV7P0070
https://www.derpharmachemica.com/pharma-chemica/synthesis-and-characterization-of-a-new-peptide-analogue2aminon2aminoethyl3phenylpropionamide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1372723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Solid-Phase Peptide Synthesis (SPPS)

The primary application is as a building block in Boc-based solid-phase peptide synthesis
(SPPS). SPPS allows for the efficient, stepwise construction of peptides on a solid resin
support. The D-configuration of the amino acid is particularly important for creating peptides
that are resistant to degradation by proteases, which typically recognize L-amino acids. This
can significantly increase the in vivo half-life of peptide-based therapeutics.

Probing Biological Systems

The nitro group serves as a useful spectroscopic probe and can also influence the electronic
properties and binding affinities of the peptide. Furthermore, the nitro group can be chemically
reduced to an amine, providing a handle for further functionalization, such as the attachment of
fluorescent dyes, biotin tags, or drug conjugates. This makes nitro-phenylalanine derivatives
useful in biochemical and pharmacological studies to investigate protein-protein interactions
and enzyme mechanisms.[12]

Development of Novel Therapeutics

Incorporating modified amino acids like this one is a key strategy in medicinal chemistry. It is
used in the design of peptide-based drugs, including enzyme inhibitors and receptor
modulators.[4][12] For instance, Boc-protected D-amino acids are used in the synthesis of
peptide mimetics and other small molecules with therapeutic potential, such as PARP1
inhibitors and antimycobacterial agents.[13][14]

Safety, Handling, and Storage

Proper handling and storage are paramount to ensure the safety of laboratory personnel and
maintain the integrity of the compound.

o Personal Protective Equipment (PPE): Always wear standard laboratory attire, including
safety glasses with side shields, gloves, and a lab coat when handling this compound.[5][15]

e Handling: Avoid contact with skin and eyes. Do not breathe dust.[15] Handle in a well-
ventilated area or under a chemical fume hood.[5] In case of contact, wash the affected area
with plenty of water.[3]
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o Fire Safety: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide for
extinction.[5] Upon combustion, it may produce toxic fumes of carbon and nitrogen oxides.[2]

o Storage: Keep the container tightly closed in a dry, well-ventilated place.[5] For long-term
stability and to maintain product quality, refrigeration is often recommended.[2][3] The
compound is generally stable under recommended storage conditions.[3]

» Disposal: Dispose of the chemical and its container in accordance with local, state, and
federal regulations.

Conclusion

Boc-4-nitro-D-phenylalanine represents a confluence of protecting group chemistry and amino
acid modification that empowers modern peptide science. Its synthesis is straightforward, and
its applications are significant, ranging from the creation of more stable peptide therapeutics to
the development of sophisticated biochemical probes. This guide has provided a technical
overview of its structure, synthesis, and utility, offering a foundational resource for researchers
aiming to leverage the unique properties of this and related compounds in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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